Cas no 62946-58-1 (2-Butanone, 1,4-dihydroxy-3-methyl-)

• Product Name: 2-Butanone, 1,4-dihydroxy-3-methyl-
• CAS No: 62946-58-1
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 428442
• PubChem ID: 71381729
• Update Time: 2025-04-19

2-Butanone, 1,4-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1,4-dihydroxy-3-methyl-
• 1,4-dihydroxy-3-methylbutan-2-one
• SCHEMBL7030509
• 62946-58-1
• DTXSID90804155

• Inchi： 1S/C5H10O3/c1-4(2-6)5(8)3-7/h4,6-7H,2-3H2,1H3
• InChI Key： PLVCXNLHUHTLCR-UHFFFAOYSA-N
• SMILES： OCC(C)C(CO)=O

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides